Cas no 1214333-76-2 (1-chloro-4-(difluoromethyl)-2-fluoro-benzene)

• Product Name: 1-chloro-4-(difluoromethyl)-2-fluoro-benzene
• CAS No: 1214333-76-2
• MF: C₇H₄ClF₃
• MW: 180.554871559143
• MDL: MFCD14698548
• CID: 1071508
• PubChem ID: 46311683
• Update Time: 2025-06-13

1-chloro-4-(difluoromethyl)-2-fluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(difluoromethyl)-2-fluorobenzene
• 1-chloro-4-(difluoromethyl)-2-fluoro-benzene
• P20810
• AS-76780
• 1-Chloro-4-(difluoromethyl)-2-fluorobenzene stabilized over potassium carbonate
• SCHEMBL4430697
• CS-0310007
• SB85612
• C7H4ClF3
• MFCD14698548
• AKOS005258253
• 1214333-76-2

• MDL： MFCD14698548
• Inchi： 1S/C7H4ClF3/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,7H
• InChI Key： SOMCNJINLBUZFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=CC=1F

Computed Properties

• Exact Mass: 179.9953623g/mol
• Monoisotopic Mass: 179.9953623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-chloro-4-(difluoromethyl)-2-fluoro-benzene

Introduction to 1-chloro-4-(difluoromethyl)-2-fluoro-benzene (CAS No: 1214333-76-2)

1-chloro-4-(difluoromethyl)-2-fluoro-benzene, identified by its Chemical Abstracts Service (CAS) number 1214333-76-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to modulate the electronic properties and metabolic stability of the parent structure. The structural motif of 1-chloro-4-(difluoromethyl)-2-fluoro-benzene consists of a benzene ring substituted with chlorine, difluoromethyl, and fluoro groups at specific positions, making it a versatile scaffold for further derivatization and functionalization.

The importance of fluorinated aromatic compounds in modern drug discovery cannot be overstated. Fluorine atoms, due to their high electronegativity and unique electronic properties, can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. Specifically, the introduction of fluorine at certain positions in a molecule can enhance binding affinity, improve metabolic stability, and alter lipophilicity, all of which are critical factors in the development of novel therapeutics. In the case of 1-chloro-4-(difluoromethyl)-2-fluoro-benzene, the combination of chlorine and difluoromethyl groups provides additional opportunities for selective interactions with biological targets, making it a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 1-chloro-4-(difluoromethyl)-2-fluoro-benzene as a lead compound. These techniques allow researchers to predict the binding modes and interaction profiles of this compound with various enzymes and receptors with high accuracy. For instance, studies have demonstrated that the electron-withdrawing nature of the fluoro and difluoromethyl groups can enhance the binding affinity of 1-chloro-4-(difluoromethyl)-2-fluoro-benzene to certain proteases, which are implicated in various diseases such as cancer and inflammation. This insight has spurred interest in developing analogs of this compound as potential therapeutic agents.

The synthesis of 1-chloro-4-(difluoromethyl)-2-fluoro-benzene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the halogenation of a precursor benzene derivative, followed by selective fluorination at specific positions. The introduction of the difluoromethyl group often requires specialized reagents or conditions to achieve regioselectivity. Despite these challenges, recent reports have described innovative synthetic routes that improve efficiency and scalability, making 1-chloro-4-(difluoromethyl)-2-fluoro-benzene more accessible for industrial applications.

In addition to its pharmaceutical applications, 1-chloro-4-(difluoromethyl)-2-fluoro-benzene has shown promise in agrochemical research. The presence of fluorine atoms enhances the bioactivity and environmental stability of agrochemicals, making them more effective against pests and pathogens while reducing degradation rates. Researchers have explored derivatives of 1-chloro-4-(difluoromethyl)-2-fluoro-benzene as intermediates for herbicides and fungicides, leveraging its structural flexibility to fine-tune biological activity. These efforts align with global trends toward sustainable agriculture, where compounds that offer both efficacy and environmental responsibility are highly sought after.

The impact of fluorinated aromatic compounds on drug discovery is further exemplified by their role in targeted therapy. By modulating key pharmacokinetic parameters such as solubility and half-life, these compounds can improve therapeutic outcomes. For example, studies have shown that incorporating fluorine into kinase inhibitors can enhance their selectivity and reduce off-target effects. 1-chloro-4-(difluoromethyl)-2-fluoro-benzene serves as a prime example of how strategic fluorination can optimize drug candidates for clinical use. Its structural features make it amenable to further derivatization into potent inhibitors targeting various kinases involved in cancer signaling pathways.

As our understanding of molecular interactions continues to evolve, so does our ability to harness the potential of 1-chloro-4-(difluoromethyl)-2-fluoro-benzene. Advances in high-throughput screening technologies have enabled researchers to rapidly test large libraries of fluorinated compounds for biological activity. This approach has led to the identification of novel scaffolds with improved pharmacological properties. Moreover, machine learning models are being developed to predict fluorine-mediated effects on molecular behavior, streamlining the drug discovery process. These innovations underscore the dynamic nature of research involving compounds like 1-chloro-4-(difluoromethyl)-2-fluoro-benzene, where each discovery opens new avenues for therapeutic development.

The future prospects for 1-chloro-4-(difluoromethyl)-2-fluoro-benzene are bright, particularly as demand for innovative therapeutics grows globally. Its versatility as a scaffold for drug design makes it an attractive candidate for further exploration by academic institutions and pharmaceutical companies alike. Collaborative efforts between chemists, biologists, and computer scientists will be essential in unlocking its full potential. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can accelerate the translation of basic discoveries into tangible benefits for patients worldwide.